Cas no 2270907-61-2 (5-Bromo-4-methylpyridine-2-carboxylic acid cyclopropylamide)

• Product Name: 5-Bromo-4-methylpyridine-2-carboxylic acid cyclopropylamide
• CAS No: 2270907-61-2
• MF: C₁₀H₁₁BrN₂O
• MW: 255.111141443253
• MDL: MFCD31613906
• CID: 4783756
• Update Time: 2025-06-08

5-Bromo-4-methylpyridine-2-carboxylic acid cyclopropylamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-methylpyridine-2-carboxylic acid cyclopropylamide
• 5-Bromo-N-cyclopropyl-4-methylpicolinamide
• 5-Bromo-4-methyl-pyridine-2-carboxylic acid cyclopropylamide

• MDL： MFCD31613906
• Inchi： 1S/C10H11BrN2O/c1-6-4-9(12-5-8(6)11)10(14)13-7-2-3-7/h4-5,7H,2-3H2,1H3,(H,13,14)
• InChI Key： YAHIFWIPXYNECK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C)C(NC1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 2.1
• Topological Polar Surface Area: 42

Additional information on 5-Bromo-4-methylpyridine-2-carboxylic acid cyclopropylamide

Recent Advances in the Study of 5-Bromo-4-methylpyridine-2-carboxylic acid cyclopropylamide (CAS: 2270907-61-2)

The compound 5-Bromo-4-methylpyridine-2-carboxylic acid cyclopropylamide (CAS: 2270907-61-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 5-Bromo-4-methylpyridine-2-carboxylic acid cyclopropylamide as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its unique structural features, including the bromo and cyclopropylamide moieties, make it a versatile scaffold for the development of pharmacologically active compounds. Researchers have explored its utility in the design of kinase inhibitors, particularly those targeting cancer-related kinases such as EGFR and BRAF.

In a study published in the Journal of Medicinal Chemistry, scientists reported the efficient synthesis of 5-Bromo-4-methylpyridine-2-carboxylic acid cyclopropylamide via a multi-step reaction sequence involving palladium-catalyzed cross-coupling and amide bond formation. The compound demonstrated promising inhibitory activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. Further mechanistic studies revealed that the compound induces apoptosis through the activation of caspase-3 and caspase-9 pathways.

Another significant development involves the use of 5-Bromo-4-methylpyridine-2-carboxylic acid cyclopropylamide as a building block for the development of PET (positron emission tomography) tracers. A recent publication in ACS Chemical Biology described the radiolabeling of this compound with fluorine-18, enabling its use in non-invasive imaging studies to monitor drug distribution and target engagement in vivo. This advancement opens new avenues for theranostic applications in oncology.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Current research efforts are focused on improving solubility and metabolic stability while maintaining potent biological activity. Collaborative studies between academic and industrial researchers are underway to explore structure-activity relationships (SAR) and identify lead compounds for further development.

In conclusion, 5-Bromo-4-methylpyridine-2-carboxylic acid cyclopropylamide (CAS: 2270907-61-2) represents a valuable chemical entity with diverse applications in drug discovery. Its recent utilization in both therapeutic and diagnostic contexts underscores its potential impact on the field of chemical biology. Continued research into its derivatives and mechanisms of action is expected to yield novel insights and therapeutic candidates in the coming years.